5-ethyl-N-(2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)-2-methoxybenzenesulfonamide

• IUPAC Name: 5-ethyl-N-[2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C21H28FN3O3S/c1-3-17-8-9-20(28-2)21(16-17)29(26,27)23-10-11-24-12-14-25(15-13-24)19-7-5-4-6-18(19)22/h4-9,16,23H,3,10-15H2,1-2H3
• InChI Key: PDNYODZIEKDXMI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)OC)S(=O)(=O)NCCN2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C21H28FN3O3S
• Molecular Weight: 421.5 g/mol

Description

5-ethyl-N-(2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)-2-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C21H28FN3O3S and its molecular weight is 421.53. The purity is usually 95%.
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Scientific Research Applications

Cocaine Abuse Therapeutic Agent

One area of application is in the development of therapeutic agents for cocaine abuse. The compound's synthesis and evaluation indicate its potential utility in this field. The first catalytic enantioselective synthesis of a closely related compound shows promise as a cocaine abuse therapeutic agent, highlighting the importance of such compounds in addressing substance abuse issues (Forrat, Ramón, & Yus, 2007).

Neurotransmission Studies

Research also focuses on the study of neurotransmission, particularly serotonergic neurotransmission. The compound and its derivatives are used as ligands to study 5-HT1A receptors with PET imaging, providing insights into the serotonergic system (Plenevaux et al., 2000). This research is crucial for understanding the mechanisms of action of serotonergic neurotransmission and its implications for various psychiatric disorders.

Receptor Binding and Imaging

The compound's derivatives are used in the development of new PET tracers for imaging serotonin 5-HT1A receptors, which are vital for neuropsychiatric disorder quantification (García et al., 2014). Such studies contribute to the understanding of receptor distribution and function in health and disease, aiding in the diagnosis and treatment of conditions like depression and anxiety.

Corrosion Inhibition

Interestingly, derivatives of piperidine, a related compound, have been investigated for their corrosion inhibition properties, demonstrating the compound's utility beyond biomedical applications. These studies explore the adsorption behaviors and inhibition efficiencies of such derivatives on metal surfaces, providing a bridge between chemical properties and practical applications in materials science (Kaya et al., 2016).

Mechanism of Action

Target of Action

The primary target of this compound is the Mas-related G-protein coupled receptor X2 (MRGPRX2) . MRGPRX2 is a receptor expressed in very specialized tissues, with its expression largely restricted to mast cells .

Mode of Action

The compound acts as a modulator of MRGPRX2 . It interacts with MRGPRX2 or its orthologs, leading to changes in the receptor’s activity

Biochemical Pathways

The modulation of MRGPRX2 affects various biochemical pathways. Upon activation, mast cells release pre-formed mediators from granules and newly synthesized mediators that elicit allergic and inflammatory responses

Result of Action

The modulation of MRGPRX2 by the compound can have various molecular and cellular effects. These include easing pseudo-allergic reactions, itch, pain, and inflammatory or autoimmune disorders . The compound may also have effects on conditions caused by IgE independent activation of MRGPRX2 or its orthologs .